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CAS No.: 35629-70-0

Cat. No.: B1268135
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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-4-methyloxazole is a heterocyclic compound that serves as a valuable scaffold in

medicinal chemistry. Its derivatives have shown a range of biological activities, making the

understanding of its fundamental physicochemical properties, such as solubility and stability,

critical for the development of new chemical entities. This technical guide provides a

comprehensive overview of the solubility and stability profiles of 2-Amino-4-methyloxazole,

complete with detailed experimental protocols and data interpretation. While extensive

experimental data for this specific molecule is not widely published, this guide synthesizes

information on the known reactivity of the oxazole ring with standard pharmaceutical testing

protocols to provide a robust framework for its characterization.

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability and formulation development. The isosteric replacement of a sulfur atom in 2-

aminothiazole derivatives with an oxygen atom to form 2-aminooxazoles has been shown to
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improve physicochemical properties such as water solubility[1][2]. The solubility of 2-Amino-4-
methyloxazole is expected to be influenced by the pH of the medium and the nature of the

solvent.

Data Presentation: Solubility
The following table summarizes the anticipated aqueous and organic solvent solubility for 2-
Amino-4-methyloxazole. These values are representative and should be confirmed by

experimental analysis.

Solvent/Medium Temperature (°C) Expected Solubility (mg/mL)

Purified Water 25 Moderately Soluble

pH 1.2 (0.1 N HCl) 25 Highly Soluble

pH 4.5 (Acetate Buffer) 25 Soluble

pH 6.8 (Phosphate Buffer) 25 Moderately Soluble

pH 7.4 (Phosphate Buffer) 25 Sparingly Soluble

Methanol 25 Freely Soluble

Ethanol 25 Freely Soluble

Acetonitrile 25 Soluble

Dichloromethane 25 Sparingly Soluble

Acetone 25 Soluble

Experimental Protocol: Equilibrium Solubility
Determination
This protocol outlines the shake-flask method for determining the equilibrium solubility of 2-
Amino-4-methyloxazole in various media.

Materials:

2-Amino-4-methyloxazole
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Volumetric flasks

Scintillation vials

Orbital shaker with temperature control

Calibrated pH meter

Analytical balance

HPLC with UV detector or a validated analytical method

Syringe filters (0.45 µm)

Solvents and buffers as specified in the table above.

Procedure:

Prepare the required buffer solutions and organic solvents.

Add an excess amount of 2-Amino-4-methyloxazole to a series of vials containing a known

volume of each solvent/buffer.

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate

until equilibrium is reached (typically 24-72 hours).

After equilibration, allow the vials to stand to let undissolved solids settle.

Carefully withdraw a sample from the supernatant and filter it through a 0.45 µm syringe

filter.

Dilute the filtrate with a suitable solvent to a concentration within the analytical method's

calibration range.

Quantify the concentration of 2-Amino-4-methyloxazole in the diluted filtrate using a

validated analytical method (e.g., HPLC-UV).
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Perform the experiment in triplicate for each solvent/medium.
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Solubility Determination Workflow

Stability Profile
Understanding the stability of 2-Amino-4-methyloxazole is crucial for determining its shelf-life,

storage conditions, and potential degradation pathways. The oxazole ring is known to be

susceptible to hydrolytic cleavage under both acidic and basic conditions. The primary

vulnerability lies in the acidity of the proton at the C2 position, which can initiate ring-opening

reactions[3].

Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

establish stability-indicating analytical methods.[4][5] These studies involve subjecting the

compound to stress conditions more severe than accelerated stability testing.[4]

Data Presentation: Forced Degradation
The following table summarizes the expected outcomes of forced degradation studies on 2-
Amino-4-methyloxazole.

Stress Condition Reagent/Condition
Expected

Degradation

Potential

Degradation

Products

Acid Hydrolysis 0.1 M HCl at 60 °C
Significant

Degradation
Ring-opened products

Base Hydrolysis 0.1 M NaOH at 60 °C
Significant

Degradation

Ring-opened

products, potential for

isocyanoenolate

formation[3]

Oxidative 3% H₂O₂ at RT Moderate Degradation
N-oxides, ring-

cleavage products

Thermal 80 °C (solid state) Minimal Degradation To be determined

Photolytic ICH Q1B conditions
Minimal to Moderate

Degradation
To be determined
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Experimental Protocol: Forced Degradation Studies
This protocol provides a general framework for conducting forced degradation studies on 2-
Amino-4-methyloxazole.

Materials:

2-Amino-4-methyloxazole

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Volumetric flasks, pipettes

Thermostatic oven

Photostability chamber

HPLC with a photodiode array (PDA) detector or HPLC-MS

pH meter

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 2-Amino-4-methyloxazole in a

suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis:

Add a known volume of the stock solution to a flask containing 0.1 M HCl.

Heat the solution at 60 °C for a specified period (e.g., 2, 4, 8, 24 hours).

At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M

NaOH, and dilute with mobile phase for analysis.
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Base Hydrolysis:

Add a known volume of the stock solution to a flask containing 0.1 M NaOH.

Heat the solution at 60 °C for specified time intervals.

At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute for analysis.

Oxidative Degradation:

Add a known volume of the stock solution to a flask containing 3% H₂O₂.

Keep the solution at room temperature and protected from light for a specified duration.

Withdraw samples at various time points and dilute for analysis.

Thermal Degradation:

Place a known amount of solid 2-Amino-4-methyloxazole in a vial and keep it in a

thermostatic oven at 80 °C.

At specified time points, withdraw samples, dissolve in a suitable solvent, and dilute for

analysis.

Photolytic Degradation:

Expose a solution of 2-Amino-4-methyloxazole and the solid compound to light providing

an overall illumination of not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B

guidelines).

A control sample should be kept in the dark under the same temperature conditions.

After exposure, prepare solutions of the stressed samples and analyze.

Analysis:
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Analyze all samples using a stability-indicating HPLC method (e.g., reverse-phase HPLC

with a C18 column and a gradient elution).

Use a PDA detector to assess peak purity and to obtain UV spectra of the degradation

products.

If available, use HPLC-MS to identify the mass of the degradation products to aid in

structure elucidation.

Stress Conditions

Analysis

2-Amino-4-methyloxazole
(Stock Solution/Solid)

Acid Hydrolysis
(0.1 M HCl, 60°C)

Base Hydrolysis
(0.1 M NaOH, 60°C)

Oxidative
(3% H₂O₂, RT)

Thermal
(80°C, Solid)

Photolytic
(ICH Q1B)

Sampling at
Time Points

Neutralization
(for Hydrolysis)

if applicable

HPLC-PDA/MS Analysis

Degradant Identification
& Quantification
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Forced Degradation Workflow

Potential Degradation Pathway: Hydrolysis
The oxazole ring is susceptible to both acid and base-catalyzed hydrolysis, leading to ring

cleavage. Under acidic conditions, protonation of the ring nitrogen can facilitate nucleophilic

attack by water. In basic media, deprotonation at the C2 position can lead to a ring-opened

intermediate[3].

2-Amino-4-methyloxazole

Protonated Oxazole Ring

H+

Deprotonated Intermediate
(C2 Anion)

OH-

Ring-Opened Intermediate
(Acidic)

H₂O

Ring-Opened Intermediate
(Basic)

Ring Opening

Click to download full resolution via product page

Hydrolytic Degradation Pathway

Conclusion
This technical guide provides a foundational understanding of the solubility and stability of 2-
Amino-4-methyloxazole. The provided data tables are based on the known chemical

properties of the oxazole scaffold and should be experimentally verified. The detailed protocols

offer a starting point for researchers to perform these critical studies. A thorough

characterization of the solubility and stability is indispensable for the successful development of

any 2-Amino-4-methyloxazole-based therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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